Cas no 1824389-88-9 (4-bromo-1-benzothiophene-3-carboxylic acid)

• Product Name: 4-bromo-1-benzothiophene-3-carboxylic acid
• CAS No: 1824389-88-9
• MF: C₉H₅BrO₂S
• MW: 257.103800535202
• CID: 5457794
• Update Time: 2025-10-28

4-bromo-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-benzothiophene-3-carboxylic acid

• Inchi： 1S/C9H5BrO2S/c10-6-2-1-3-7-8(6)5(4-13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： PHMSMYBDPMXUTO-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Br)=C1C(C(O)=O)=CS2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-bromo-1-benzothiophene-3-carboxylic acid

Recent Advances in the Application of 4-Bromo-1-benzothiophene-3-carboxylic Acid (CAS: 1824389-88-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-1-benzothiophene-3-carboxylic acid (CAS: 1824389-88-9) has emerged as a pivotal scaffold in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-bromo-1-benzothiophene-3-carboxylic acid derivatives as selective inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders. The research team utilized structure-activity relationship (SAR) analysis to optimize the bromo-substituted benzothiophene core, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinase family members. These findings underscore the compound's potential as a starting point for targeted cancer therapies.

In the field of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported novel 4-bromo-1-benzothiophene-3-carboxylic acid conjugates with remarkable activity against drug-resistant Staphylococcus aureus strains. The carboxylic acid moiety was shown to be critical for bacterial membrane penetration, while the bromo-substitution enhanced target binding to essential bacterial enzymes. This dual mechanism of action presents a promising strategy to address the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in metal-catalyzed cross-coupling reactions have expanded the utility of 1824389-88-9 as a building block. A 2024 Organic Letters report detailed an efficient palladium-catalyzed arylation protocol that preserves the carboxylic acid functionality while enabling diverse structural modifications at the 4-position. This methodological breakthrough has accelerated the generation of compound libraries for high-throughput screening campaigns in drug discovery programs.

Ongoing preclinical studies are investigating the pharmacokinetic properties of 4-bromo-1-benzothiophene-3-carboxylic acid derivatives, with particular focus on their metabolic stability and tissue distribution profiles. Early results suggest that strategic modification of the carboxylic acid group can significantly improve oral bioavailability without compromising target engagement, addressing a common limitation of similar heterocyclic scaffolds.

In conclusion, 4-bromo-1-benzothiophene-3-carboxylic acid (1824389-88-9) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique structural features enable diverse chemical modifications that yield compounds with potent and selective biological activities. Future research directions likely include further optimization of drug-like properties and expansion into new therapeutic areas such as neurodegenerative diseases and metabolic disorders.